4-(2-Pyrimidin-2-ylpyrrolidin-1-yl)-5,6,7,8-tetrahydroquinazoline

• IUPAC Name: 4-(2-pyrimidin-2-ylpyrrolidin-1-yl)-5,6,7,8-tetrahydroquinazoline
• InChI: InChI=1S/C16H19N5/c1-2-6-13-12(5-1)16(20-11-19-13)21-10-3-7-14(21)15-17-8-4-9-18-15/h4,8-9,11,14H,1-3,5-7,10H2
• InChI Key: ZXCGSALKLVXQAM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC=N2)N3CCCC3C4=NC=CC=N4
• Molecular Formula: C16H19N5
• Molecular Weight: 281.36 g/mol

Description

4-(2-Pyrimidin-2-ylpyrrolidin-1-yl)-5,6,7,8-tetrahydroquinazoline, commonly known as PPTQ, is a chemical compound with potential applications in the field of scientific research. PPTQ is a heterocyclic organic compound that belongs to the class of quinazolines. It has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and potential applications have been explored in scientific research.

Mechanism of Action

The mechanism of action of PPTQ involves its binding to the α7 nicotinic acetylcholine receptor, which is a ligand-gated ion channel that is widely expressed in the brain. The binding of PPTQ to the receptor causes the opening of the ion channel, leading to the influx of calcium ions into the cell. This influx of calcium ions triggers various intracellular signaling pathways that are involved in the regulation of neuronal function and plasticity. The activation of the α7 nicotinic acetylcholine receptor by PPTQ has been shown to enhance cognitive function, improve memory, and reduce inflammation in the brain.
Biochemical and physiological effects:
PPTQ has been shown to have various biochemical and physiological effects in the brain. It has been shown to enhance the release of acetylcholine, a neurotransmitter that is involved in cognitive function and memory. PPTQ has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. PPTQ has been shown to reduce inflammation in the brain by inhibiting the production of pro-inflammatory cytokines. These effects of PPTQ on the brain make it a potential therapeutic agent for the treatment of cognitive disorders and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

PPTQ has several advantages for use in lab experiments. It is a highly selective agonist for the α7 nicotinic acetylcholine receptor, which allows for the specific activation of this receptor without affecting other receptors. PPTQ is also stable and soluble in water, which makes it easy to use in experiments. However, PPTQ has some limitations for use in lab experiments. It is a relatively new compound, and its effects on the brain and other physiological systems are still being studied. The synthesis of PPTQ is a complex process that requires specialized equipment and expertise, which may limit its availability for use in lab experiments.

Future Directions

There are several future directions for the study of PPTQ and its potential applications in scientific research. One direction is the development of new therapeutic agents that target the α7 nicotinic acetylcholine receptor for the treatment of cognitive disorders and neurodegenerative diseases. Another direction is the investigation of the role of PPTQ in the regulation of neuronal function and plasticity. The development of new methods for the synthesis of PPTQ and related compounds may also expand the potential applications of these compounds in scientific research.

Synthesis Methods

PPTQ can be synthesized using various methods, including the reaction of 2-aminopyrimidine with 4-chloro-5,6,7,8-tetrahydroquinazoline in the presence of a base such as potassium carbonate. Another method involves the reaction of 2-aminopyrimidine with 4-chloro-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-one in the presence of a base such as sodium hydride. The synthesis of PPTQ is a complex process that requires careful handling of the reagents and optimization of reaction conditions to yield a high-quality product.

Scientific Research Applications

PPTQ has potential applications in the field of scientific research, particularly in the study of the central nervous system. PPTQ has been shown to act as a selective agonist for the α7 nicotinic acetylcholine receptor, which is involved in various physiological and pathological processes in the brain. The α7 nicotinic acetylcholine receptor is a potential target for the treatment of cognitive disorders such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). PPTQ has been used in studies to investigate the role of the α7 nicotinic acetylcholine receptor in these disorders and to develop new therapeutic agents that target this receptor.